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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of laidlomycin
propionate (LP) in high-concentrate diets for feedlot cattle. The information is compiled from
various scientific studies to guide research, development, and application of this ionophore.

Introduction

Laidlomycin propionate is a polyether ionophore antibiotic used as a feed additive for beef
cattle to improve feed efficiency and promote growth. Like other ionophores, it selectively
targets and inhibits the growth of certain gram-positive bacteria in the rumen. This modulation
of the rumen microbiome leads to favorable changes in fermentation, primarily shifting volatile
fatty acid (VFA) production towards a higher proportion of propionate, which is more
energetically efficient for the animal. These notes summarize the effects of laidlomycin
propionate on cattle performance and rumen fermentation, and provide detailed protocols for
experimental evaluation.

Mechanism of Action

Laidlomycin propionate functions by inserting itself into the cell membranes of susceptible
bacteria, primarily gram-positive bacteria. It acts as an ionophore, facilitating the transport of
cations (like potassium, K+) across the cell membrane, disrupting the natural ion gradients.
This disruption of ion homeostasis interferes with the cell's pH regulation and energy
metabolism, ultimately inhibiting bacterial growth and function. The inhibition of gram-positive
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bacteria, which are major producers of acetate, butyrate, and lactate, leads to a relative
increase in the population of gram-negative bacteria, which are primary producers of

propionate.
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Caption: Mechanism of action of laidlomycin propionate in the rumen.

Effects on Cattle Performance

Laidlomycin propionate has been shown to improve the performance of feedlot cattle fed high-
concentrate diets. The primary benefits are enhanced feed efficiency and an increased rate of

weight gain.

Table 1: Summary of Laidlomycin Propionate Effects on Feedlot Cattle Performance
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Dosage (mglkg of

Parameter Effect Reference(s)
DM)
Average Daily Gain
6-12 Increased
(ADG)
Generally not
substantially affected,
Dry Matter Intake though some studies
6-12 _ [1](2]
(DMI) show a slight
reduction, particularly
at higher doses.
Feed Efficiency
) 6-12 Improved [2]
(Gain:Feed)
Carcass Weight 6-12 Increased
Yield and Quality 6. 12 Not significantly
Grade affected

Effects on Rumen Fermentation

The performance benefits of laidlomycin propionate are a direct result of its impact on rumen

fermentation. By altering the microbial population, it shifts the profile of volatile fatty acids

(VFAs) and can influence other fermentation parameters.

Table 2: Summary of Laidlomycin Propionate Effects on Rumen Fermentation Parameters
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Dosage (mglkg of

Parameter Effect Reference(s)
DM)
Acetate Molar
) 11 Decreased [3]
Proportion
Propionate Molar
) 11 Increased [3]
Proportion
Acetate:Propionate
) 11 Decreased [3114]
Ratio
Total VFA
) 6-12 Generally not affected  [1]
Concentration
Not consistently
affected, though some
Rumen pH 6-12 studies suggest a [1]
slight increase or
stabilization.
Rumen Ammonia Increased in some
11-12 _ [1]
(NH3) studies
Decreased, which
may help in reducing
Rumen Lactate 6 ) [4]
the severity of
acidosis.
Methane (CH4) N o
Not specified Decreased in vitro [4]

Production

Experimental Protocols

The following are generalized protocols for conducting studies to evaluate the efficacy of

laidlomycin propionate in feedlot cattle. These should be adapted to specific experimental

goals and institutional guidelines.

Animal Selection and Housing
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e Animals: Use a sufficient number of steers or heifers of similar genetic background, age, and
initial body weight to ensure statistical power.[1] A common practice is to use recently
weaned calves or yearling cattle.[2]

o Acclimation: Allow for an acclimation period of at least 14-21 days upon arrival at the
research facility. During this time, provide a common diet and necessary health treatments
(e.g., vaccinations, parasite control).[1]

e Housing: House animals in individual pens or small group pens to allow for accurate
measurement of individual feed intake.

Dietary Treatments and Feeding

o Diet Formulation: Formulate a high-concentrate basal diet typical of commercial feedlot
operations (e.g., 75-90% concentrate).[1][5] The diet should be formulated to meet or exceed
the nutritional requirements of the cattle for the duration of the study.

o Treatment Groups: At a minimum, include a control group (no laidlomycin propionate) and
one or more treatment groups with varying levels of laidlomycin propionate. Common
dosages to evaluate are 6 mg/kg and 12 mg/kg of diet dry matter.

o Laidlomycin Propionate Incorporation: Laidlomycin propionate is typically incorporated into
a supplement that is then mixed with the total mixed ration (TMR) to ensure even
distribution.

e Feeding: Feed animals once or twice daily, and record daily feed offered and any feed
refusals to determine dry matter intake.

Performance Data Collection

* Body Weight: Measure individual animal body weights at the beginning of the trial and at
regular intervals (e.g., every 28 days) until the end of the study. To minimize the effects of gut
fill, it is recommended to withhold feed and water for a period (e.g., 12 hours) before
weighing or to take weights on two consecutive days and average them.

o Dry Matter Intake (DMI): Calculate daily DMI by subtracting the dry matter of feed refused
from the dry matter of feed offered.
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» Average Daily Gain (ADG): Calculate ADG for each weigh period and for the overall trial.

o Feed Efficiency: Calculate as the ratio of ADG to DMI (Gain:Feed).

Rumen Sample Collection and Analysis (for cannulated
animals)

e Rumen Cannulation: For detailed studies on rumen fermentation, surgically fit a subset of
animals with rumen cannulas.[1]

» Sample Collection: Collect rumen fluid at various time points post-feeding to capture the
dynamics of fermentation. Samples can be collected via the cannula using a suction strainer
or by oral stomach tubing for non-cannulated animals.

e pH Measurement: Measure the pH of the rumen fluid immediately after collection using a
calibrated pH meter.

» VFA Analysis: Preserve a subsample of rumen fluid (e.g., by adding metaphosphoric acid)
and freeze for later analysis of VFA concentrations (acetate, propionate, butyrate, etc.) by
gas chromatography.

« Ammonia and Lactate Analysis: Preserve and analyze other subsamples for ammonia and
lactate concentrations using appropriate colorimetric or enzymatic assays.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://academic.oup.com/jas/article-pdf/70/10/2950/22668951/2950.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Animal Selection
(Uniform age, weight, genetics)

:

Acclimation Period
(14-21 days)

:

Randomization to
Treatment Groups

'

Control (0 mg/kg LP)
Treatment 1 (e.g., 6 mg/kg LP)
Treatment 2 (e.g., 12 mg/kg LP)

Experimental Feeding Period
(e.g., 90-160 days)

Carcass Data Collection

Data Collection (at end of trial)

;

Performance Data: Rumen Fermentation Data (if applicable):
- Body Weight - Rumen Fluid Sampling
- DMI - pH
-ADG - VFA Analysis
- Feed Efficiency - Ammonia, Lactate

Statistical Analysis

Click to download full resolution via product page

Caption: A typical experimental workflow for a cattle feeding trial.
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Safety and Regulatory Information

o Dosage: The recommended dosage for laidlomycin propionate is typically between 5 to 10
g/ton of feed (approximately 5.5 to 11 mg/kg).[6]

o Safety: Do not allow horses or other equines access to feeds containing laidlomycin
propionate, as it can be fatal.[7] The safety in breeding animals has not been established.[7]

o Withdrawal Period: A withdrawal period prior to slaughter is not required for laidlomycin
propionate when used at approved dosages.[6]

Conclusion

Laidlomycin propionate is an effective tool for improving feed efficiency and rate of gain in
cattle fed high-concentrate diets. Its mechanism of action through the modulation of rumen
fermentation is well-understood. For drug development and research professionals, it is crucial
to conduct well-designed experiments to further elucidate its effects and potential synergies
with other feed additives. The protocols and data presented in these notes provide a foundation
for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. academic.oup.com [academic.oup.com]

2. "Dosages of Laidlomycin Propionate for Receiving and Growing Diets Fed " by R. H.
Pritchard [openprairie.sdstate.edu]

3. academic.oup.com [academic.oup.com]

4. Effects of laidlomycin propionate and monensin on the in vitro mixed ruminal
microorganism fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]

5. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nim.nih.gov]

6. animaldrugsatfda.fda.gov [animaldrugsatfda.fda.gov]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1674327?utm_src=pdf-body
https://animaldrugsatfda.fda.gov/adafda/app/search/public/document/downloadFoi/560
https://www.benchchem.com/product/b1674327?utm_src=pdf-body
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b1674327?utm_src=pdf-body
https://animaldrugsatfda.fda.gov/adafda/app/search/public/document/downloadFoi/560
https://www.benchchem.com/product/b1674327?utm_src=pdf-body
https://www.benchchem.com/product/b1674327?utm_src=pdf-custom-synthesis
https://academic.oup.com/jas/article-pdf/70/10/2950/22668951/2950.pdf
https://openprairie.sdstate.edu/sd_beefreport_1995/13/
https://openprairie.sdstate.edu/sd_beefreport_1995/13/
https://academic.oup.com/jas/article/78/1/173/4653472
https://pubmed.ncbi.nlm.nih.gov/10462011/
https://pubmed.ncbi.nlm.nih.gov/10462011/
https://pubmed.ncbi.nlm.nih.gov/1429270/
https://animaldrugsatfda.fda.gov/adafda/app/search/public/document/downloadFoi/560
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o 7.fda.gov [fda.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Laidlomycin
Propionate in High-Concentrate Cattle Diets]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1674327#laidlomycin-propionate-in-high-
concentrate-cattle-diets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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